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Compound of Interest

Compound Name: Adipimide

Cat. No.: B184010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Adipimide, also known as hexanediamide, is a dicarboxylic acid amide with the chemical

formula C₆H₁₂N₂O₂.[1] It exists as a white, crystalline solid and serves as a crucial chemical

intermediate, primarily in the synthesis of polyamides like Nylon 6,6.[2][3] While its direct role in

signaling pathways is not extensively documented, its derivatives and the polymers it forms are

subjects of significant research in materials science and have potential applications in the

pharmaceutical and biomedical fields. This guide provides a comprehensive overview of

Adipimide's chemical properties, synthesis protocols, key reactions, and its role in modern

research, presented for a technical audience.

Core Chemical & Physical Properties
Adipimide is a stable, combustible solid, though it is incompatible with strong oxidizing agents.

[4] Upon combustion, it can release toxic fumes, including oxides of nitrogen.[4][5] Its physical

and chemical characteristics are summarized below.
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Property Value Source(s)

CAS Number 628-94-4 [1][6][7]

Molecular Formula C₆H₁₂N₂O₂ [1][6][8]

Molecular Weight 144.17 g/mol [1][6][7][8][9][10]

Appearance
White to almost white

powder/crystal
[1][4][11]

Melting Point 220-229 °C (Lit.) [1][4][7]

Boiling Point 262.78°C (Rough Estimate) [4]

Water Solubility 4.4 g/L (at 12°C) [1][4]

Other Solubilities
Soluble in formic acid (50

mg/mL)
[4][7][10]

Linear Formula H₂NCO(CH₂)₄CONH₂ [7][10]

IUPAC Name Hexanediamide [6]

Synthesis of Adipimide
Adipimide can be synthesized through several routes. The most common methods involve the

ammoniation of adipic acid or its esters.[2][4] More recently, bio-based routes starting from

glucose are being explored to create more sustainable production pathways.[3][12]

Experimental Protocol: Synthesis from Dimethyl Adipate
This protocol describes a common laboratory method for preparing Adipimide.

Objective: To synthesize Adipamide by treating dimethyl adipate with concentrated ammonia.[1]

Materials:

Dimethyl adipate

Concentrated ammonium hydroxide (28-30%)
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Methanol

Beaker or flask

Stirring apparatus

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Methodology:

Reaction Setup: In a suitable flask, dissolve dimethyl adipate in a minimal amount of

methanol.

Ammonolysis: While stirring, slowly add an excess of concentrated ammonium hydroxide to

the solution. The reaction is typically performed at room temperature.

Precipitation: Continue stirring the mixture. Adipimide, being less soluble than the starting

ester, will precipitate out of the solution as a white solid. The reaction may be allowed to

proceed for several hours to ensure complete conversion.

Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid with a small amount of cold methanol or water to remove

any unreacted starting materials and impurities.

Drying: Dry the purified Adipimide product in a drying oven at a moderate temperature (e.g.,

60-80°C) until a constant weight is achieved.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the chemical synthesis of Adipimide from

Adipic Acid, a common industrial precursor.
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Diagram 1: Chemical Synthesis Workflow of Adipimide
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Caption: Diagram 1: Chemical Synthesis Workflow of Adipimide.

Key Chemical Reactions and Applications
Adipimide's reactivity is centered around its amide functional groups, making it a versatile

intermediate.

Dehydration to Adiponitrile
A crucial industrial reaction is the dehydration of Adipimide to form adiponitrile, a key

precursor to hexamethylenediamine, which is then used to produce Nylon 6,6.[2] This reaction

is typically carried out using strong dehydrating agents.[2][4]

Hydrolysis
Under high temperatures, Adipimide can be hydrolyzed back to adipic acid and ammonia. The

kinetics of this reaction are influenced by pH.[2]
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Applications in Research and Development
While primarily an industrial intermediate, Adipimide and its derivatives are valuable in several

research areas:

Polymer Science: It serves as a fundamental building block for polyamides.[2][3] Research

into copolyamides using Adipimide derivatives aims to create materials with enhanced

properties, such as improved strength or modified crystallization behavior.[2][3]

Materials Science: Derivatives are being explored for creating new functional materials,

including biodegradable polymers and resins with applications as ion-exchangers.[3]

Biomedical Applications: Adipimide has been used in the preparation of bisimidates for

cross-linking proteins and in the development of biomimetic composites, such as nano-

hydroxyapatite/poly(hexamethylene adipamide) for bone tissue engineering.[4][10]

Pharmaceutical Synthesis: It can serve as a precursor in the synthesis of various

pharmaceutical compounds.[13]

Logical Flow: From Adipimide to Nylon 6,6
The following diagram outlines the logical progression from Adipimide to the widely used

polymer, Nylon 6,6, highlighting its central role as an intermediate.
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Diagram 2: Role of Adipimide as a Polymer Intermediate
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Caption: Diagram 2: Role of Adipimide as a Polymer Intermediate.
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Conclusion
Adipimide (CAS 628-94-4) is a foundational chemical with significant industrial importance,

primarily as an intermediate in the production of polyamides. For researchers in materials

science and drug development, its stable dicarboxamide structure provides a versatile platform

for synthesizing novel polymers, cross-linkers, and functional materials. The ongoing

development of sustainable, bio-based synthesis routes promises to expand its applications

further, making Adipimide a continued subject of interest in both academic and industrial

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Adipimide (CAS: 628-
94-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184010#adipimide-cas-number-628-94-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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